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Compound of Interest

Compound Name: Chlorcarvacrol

Cat. No.: B1221343 Get Quote

A Note on Chlorcarvacrol: Information regarding the specific use of chlorcarvacrol as a

reference compound in biological assays is limited in publicly available scientific literature.

However, its non-chlorinated analog, carvacrol, is extensively studied and utilized as a

reference for its potent antimicrobial, anti-inflammatory, and antioxidant properties. The addition

of a chlorine atom to the carvacrol structure may potentially enhance its biological activity, a

phenomenon observed with other halogenated phenols. These notes, therefore, focus on the

well-documented applications of carvacrol, which can serve as a foundational reference for

investigating chlorcarvacrol.

Carvacrol in Antimicrobial Assays
Carvacrol is frequently used as a positive control or reference compound in antimicrobial

susceptibility testing due to its broad-spectrum activity against both Gram-positive and Gram-

negative bacteria, as well as fungi.[1]

Quantitative Data: Minimum Inhibitory Concentration
(MIC) of Carvacrol
The following table summarizes the Minimum Inhibitory Concentration (MIC) values of

carvacrol against various microorganisms as reported in the literature. These values can vary

based on the specific strain and the assay conditions.
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Microorganism Strain MIC (µg/mL) Reference

Staphylococcus

aureus
ATCC 6538 ~147 - 400 [2]

Staphylococcus

aureus
Clinical Isolate 380 ± 58 [3]

Escherichia coli Clinical Isolate 370 ± 56 [3]

Group A Streptococci Clinical Isolates 64 - 256 [1]

Salmonella

Typhimurium
ATCC 14028 312 - 600 [4][5]

Candida spp. Clinical Isolates 128 - 512 [6]

Vibrio

parahaemolyticus
ATCC 17802 500 [6]

Shewanella

putrefaciens
ATCC 49138 500 [6]

Pseudomonas

fluorescens
ATCC 13525 500 [6]

Experimental Protocol: Broth Microdilution Assay for
MIC Determination
This protocol is a standard method for determining the MIC of an antimicrobial agent.[7]

Preparation of Carvacrol Stock Solution: Prepare a stock solution of carvacrol in a suitable

solvent, such as dimethyl sulfoxide (DMSO) or ethanol.

Preparation of Microtiter Plates: In a 96-well microtiter plate, perform serial two-fold dilutions

of the carvacrol stock solution in a suitable broth medium (e.g., Trypticase Soy Broth or

Mueller-Hinton Broth).

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism, typically

adjusted to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.
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Inoculation: Add the microbial inoculum to each well of the microtiter plate containing the

diluted carvacrol. Include a positive control (broth with inoculum, no carvacrol) and a

negative control (broth only).

Incubation: Incubate the plates at the optimal temperature and duration for the specific

microorganism (e.g., 37°C for 18-24 hours for most bacteria).

MIC Determination: The MIC is the lowest concentration of carvacrol that completely inhibits

the visible growth of the microorganism.[7]

Carvacrol in Anti-Inflammatory Assays
Carvacrol is recognized for its anti-inflammatory properties and is often used as a reference

compound in assays that measure the inhibition of inflammatory mediators and enzymes.

Quantitative Data: IC50 Values of Carvacrol in Anti-
Inflammatory Assays
The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.

Assay Target IC50 Value Reference

Cyclooxygenase-1 (COX-1) 0.7 µM [8]

Cyclooxygenase-2 (COX-2) 0.8 µM [8][9]

5-Lipoxygenase (5-LOX)
8.46 ± 0.92 µg/mL (equimolar

mixture with thymol)
[10]

Experimental Protocol: In Vitro Cyclooxygenase (COX)
Inhibition Assay
This assay evaluates the ability of a compound to inhibit the activity of COX enzymes, which

are key mediators of inflammation.[8]

Enzyme and Substrate Preparation: Prepare solutions of COX-1 or COX-2 enzyme and the

substrate, arachidonic acid.
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Compound Incubation: In a suitable reaction buffer, incubate the COX enzyme with various

concentrations of carvacrol or a vehicle control.

Initiation of Reaction: Initiate the enzymatic reaction by adding arachidonic acid.

Measurement of Prostaglandin Production: The product of the COX reaction, prostaglandin

E2 (PGE2), is measured using a specific enzyme immunoassay (EIA) kit.

Calculation of IC50: The concentration of carvacrol that inhibits 50% of PGE2 production is

determined as the IC50 value.[8]

Carvacrol in Antioxidant Assays
Carvacrol's phenolic structure contributes to its antioxidant activity, making it a useful reference

standard in assays that measure free radical scavenging capacity.

Quantitative Data: IC50/EC50 Values of Carvacrol in
Antioxidant Assays
The IC50 or EC50 (half-maximal effective concentration) values represent the concentration of

the antioxidant required to scavenge 50% of the free radicals.

Assay IC50/EC50 Value (µg/mL) Reference

DPPH (2,2-diphenyl-1-

picrylhydrazyl) Radical

Scavenging

43.82 ± 2.41 (equimolar

mixture with thymol)
[10][11]

ABTS (2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic

acid)) Radical Scavenging

23.29 ± 0.71 (equimolar

mixture with thymol)
[10][11]

Experimental Protocol: DPPH Radical Scavenging Assay
This is a common and straightforward method to assess the antioxidant capacity of a

compound.

Preparation of DPPH Solution: Prepare a fresh solution of DPPH in methanol.
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Sample Preparation: Prepare various concentrations of carvacrol in methanol.

Reaction Mixture: Mix the DPPH solution with the carvacrol solutions in a 96-well plate or

cuvettes. Include a control with DPPH and methanol only.

Incubation: Incubate the reaction mixtures in the dark at room temperature for a specified

period (e.g., 30 minutes).

Absorbance Measurement: Measure the absorbance of the solutions at a specific

wavelength (typically around 517 nm) using a spectrophotometer.

Calculation of Scavenging Activity: The percentage of DPPH radical scavenging is calculated

using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100,

where A_control is the absorbance of the control and A_sample is the absorbance of the

sample. The IC50 value is then determined from a plot of scavenging activity against

carvacrol concentration.

Carvacrol in Cytotoxicity Assays
Carvacrol has demonstrated cytotoxic effects against various cancer cell lines and is used as a

reference to evaluate the anticancer potential of other compounds.

Quantitative Data: IC50 Values of Carvacrol in
Cytotoxicity Assays
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Cell Line Cancer Type IC50 Value
Incubation
Time

Reference

PC-3
Prostate

Carcinoma
46.71 µM - [12]

DU 145
Prostate

Carcinoma
84.39 µM - [12]

AGS
Gastric

Carcinoma
82.57 µM - [12]

HeLa Cervical Cancer

- (Enhanced

Topotecan

cytotoxicity)

- [13]

HCT116 Colon Cancer

- (Enhanced

Topotecan

cytotoxicity)

- [13]

MCF-7 Breast Cancer

0.92 ± 0.09

µg/mL

(equimolar

mixture with

thymol)

72 h [10][14]

MDA-MB-231 Breast Cancer

1.46 ± 0.16

µg/mL

(equimolar

mixture with

thymol)

72 h [10][14]

MDA-MB-436 Breast Cancer

1.70 ± 0.22

µg/mL

(equimolar

mixture with

thymol)

72 h [10][14]

Experimental Protocol: MTT Assay for Cytotoxicity
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The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity.

Cell Seeding: Seed cancer cells in a 96-well plate at a specific density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with various concentrations of carvacrol and a vehicle

control for a specified duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution to each well and incubate for a few hours. Viable cells with

active mitochondria will reduce the yellow MTT to purple formazan crystals.

Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve

the formazan crystals.

Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength

of approximately 570 nm.

Calculation of Cell Viability: Cell viability is expressed as a percentage of the control. The

IC50 value is the concentration of carvacrol that reduces cell viability by 50%.

Signaling Pathways Modulated by Carvacrol
Carvacrol has been shown to modulate several key signaling pathways involved in cellular

processes like inflammation, proliferation, and apoptosis. Understanding these interactions is

crucial for its application as a reference compound in mechanistic studies.

Wnt/β-catenin Signaling Pathway
Carvacrol has been found to suppress the Wnt/β-catenin signaling pathway, which is often

dysregulated in cancer.[15]
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Caption: Carvacrol's inhibition of the Wnt/β-catenin signaling pathway.

Hedgehog/GLI Signaling Pathway
Carvacrol can inhibit the Hedgehog (HH)/GLI signaling pathway, another critical pathway in

development and cancer.[16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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